4-[(anilinocarbonyl)(phenyl)amino]-2-methyl-N-phenyl-3,4-dihydro-1(2H)-quinolinecarboxamide

• IUPAC Name: 2-methyl-N-phenyl-4-[N-(phenylcarbamoyl)anilino]-3,4-dihydro-2H-quinoline-1-carboxamide
• InChI: InChI=1S/C30H28N4O2/c1-22-21-28(34(25-17-9-4-10-18-25)30(36)32-24-15-7-3-8-16-24)26-19-11-12-20-27(26)33(22)29(35)31-23-13-5-2-6-14-23/h2-20,22,28H,21H2,1H3,(H,31,35)(H,32,36)
• InChI Key: OBRZFAYICWFDHA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C2=CC=CC=C2N1C(=O)NC3=CC=CC=C3)N(C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
• Molecular Formula: C30H28N4O2
• Molecular Weight: 476.6 g/mol

Description

The compound “4-[(anilinocarbonyl)(phenyl)amino]-2-methyl-N-phenyl-3,4-dihydro-1(2H)-quinolinecarboxamide” is a complex organic molecule. It contains several functional groups including an anilinocarbonyl group, a phenyl group, and a quinoline group. These groups suggest that the compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would likely have a large, flat aromatic system (from the phenyl and quinoline groups), which could have interesting electronic properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the anilinocarbonyl and phenyl groups. These groups are known to participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of the aromatic groups suggests that it might have low solubility in water and high solubility in organic solvents.

Future Directions

The study of new compounds like this one is an important part of chemistry and materials science. Future research could explore its potential uses in various fields, such as medicine or electronics.